Cas no 16609-38-4 ( )

  structure
  structure
Product Name: 
CAS No:16609-38-4
MF:C12H15NO2
MW:205.253003358841
CID:904913
PubChem ID:429411
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4,5,8-hexahydro-4a,8a-[2]azapropano-naphthalene-9,11-dione
    • 1,2,3,4,5,8-Hexahydro-4a,8a-[2]azapropano-naphthalin-9,11-dion
    • 11,13-Dioxo-12-aza< 4.4.3> propell-3-en
    • AC1L8NEG
    • RCL T189367
    • DTXSID80330433
    • NSC254936
    • 16609-38-4
    • AKOS024329774
    • NSC-254936
    • &nbsp;
    • Inchi: 1S/C12H15NO2/c14-9-11-5-1-2-6-12(11,10(15)13-9)8-4-3-7-11/h1-2H,3-8H2,(H,13,14,15)
    • InChI Key: GQWDTBUFUCDDTJ-UHFFFAOYSA-N
    • SMILES: O=C1C23CC=CCC2(C(N1)=O)CCCC3

Computed Properties

  • Exact Mass: 205.11035
  • Monoisotopic Mass: 205.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 406.3°C at 760 mmHg
  • Flash Point: 177.5°C
  • Refractive Index: 1.578
  • PSA: 46.17
  • LogP: 1.86840
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